Cas no 2172259-77-5 (1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene)

• Product Name: 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene
• CAS No: 2172259-77-5
• MF: C₉H₈BrClF₂
• MW: 269.513628005981
• CID: 6276499
• PubChem ID: 165792501
• Update Time: 2025-06-08

1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene
• EN300-1645052
• 2172259-77-5

• Inchi： 1S/C9H8BrClF2/c10-6-5-9(12,13)7-1-3-8(11)4-2-7/h1-4H,5-6H2
• InChI Key： KUMRYCKXICPJFK-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1)Cl)(F)F

Computed Properties

• Exact Mass: 267.94660g/mol
• Monoisotopic Mass: 267.94660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene

Introduction to 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene (CAS No. 2172259-77-5)

1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene, with the CAS number 2172259-77-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its brominated and fluorinated alkyl chain attached to a chlorinated benzene ring, which imparts specific chemical and physical properties that make it a subject of interest for both academic research and industrial development.

The molecular formula of 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene is C₉H₈BrClF₂, and its molecular weight is approximately 260.5 g/mol. The compound's structure includes a bromine atom, two fluorine atoms, and a chlorine atom, which contribute to its stability and reactivity. The presence of these halogen atoms also influences the compound's solubility, melting point, and other physical properties.

In terms of synthesis, 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene can be prepared through a multi-step process involving the reaction of 4-chlorobenzene with an appropriate brominated and fluorinated alkylating agent. The specific synthetic route can vary depending on the desired purity and yield, but common methods include nucleophilic substitution reactions and transition metal-catalyzed coupling reactions.

The physical properties of 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene are noteworthy. It typically appears as a colorless or pale yellow liquid at room temperature, with a boiling point around 200°C under reduced pressure. The compound exhibits moderate solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene, but is insoluble in water. These properties make it suitable for use in various chemical processes and formulations.

In the context of pharmaceutical research, 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene has been investigated for its potential as an intermediate in the synthesis of novel drugs. The bromine and fluorine atoms can be used as handles for further functionalization, allowing for the creation of derivatives with tailored biological activities. Recent studies have explored its use in the development of antiviral agents and anticancer drugs, where the halogenated structure may enhance binding affinity to specific targets.

In materials science, 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene has shown promise as a building block for advanced polymers and coatings. The presence of halogenated groups can improve the thermal stability and chemical resistance of these materials, making them suitable for applications in electronics, aerospace, and automotive industries. Additionally, the compound's ability to undergo controlled polymerization reactions opens up new possibilities for the design of functional materials with unique properties.

The environmental impact of 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene is an important consideration in its use. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are recommended to minimize any potential environmental risks. Research into the biodegradability and ecotoxicity of this compound is ongoing to ensure its safe use in various applications.

In conclusion, 1-(3-bromo-1,1-difluoropropyl)-4-chlorobenzene (CAS No. 2172259-77-5) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides opportunities for further research and development, making it an important molecule for both academic and industrial scientists. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly significant role in advancing various fields of chemistry.